Cas no 33354-22-2 (5-chloro-3-[2-(4-methylpiperazin-1-yl)-2-oxoethyl]-1,3-benzothiazol-2(3H)-one)

• Product Name: 5-chloro-3-[2-(4-methylpiperazin-1-yl)-2-oxoethyl]-1,3-benzothiazol-2(3H)-one
• CAS No: 33354-22-2
• MF: C₁₄H₁₆ClN₃O₂S
• MW: 325.813740730286
• CID: 1461347
• PubChem ID: 36417
• Update Time: 2025-04-20

5-chloro-3-[2-(4-methylpiperazin-1-yl)-2-oxoethyl]-1,3-benzothiazol-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• 5-chloro-3-[2-(4-methylpiperazin-1-yl)-2-oxoethyl]-1,3-benzothiazol-2(3H)-one
• 5-chloro-3-[2-(4-methylpiperazin-1-yl)-2-oxoethyl]-1,3-benzothiazol-2-one
• 33354-22-2
• DTXSID20186971
• 2-BENZOTHIAZOLINONE, 5-CHLORO-3-(4-METHYLPIPERAZIN-1-YL)CARBONYLMETHYL-
• 5-Chloro-3-(4-methylpiperazin-1-yl)carbonylmethyl-2-benzothiazolinone
• NTA-272
• BRN 1223705

• Inchi： 1S/C14H16ClN3O2S/c1-16-4-6-17(7-5-16)13(19)9-18-11-8-10(15)2-3-12(11)21-14(18)20/h2-3,8H,4-7,9H2,1H3
• InChI Key： YODVPSXHHYUKSG-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N(C(=O)S2)CC(N1CCN(C)CC1)=O

Computed Properties

• Exact Mass: 325.06538
• Monoisotopic Mass: 325.065175
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 69.2

Experimental Properties

• Density: 1.396
• Boiling Point: 532.6°C at 760 mmHg
• Flash Point: 275.9°C
• Refractive Index: 1.634
• PSA: 43.86